Cas no 1153949-88-2 (2-{1-[(benzyloxy)carbonyl]-3-hydroxypyrrolidin-3-yl}-2-methylpropanoic Acid)

• Product Name: 2-{1-[(benzyloxy)carbonyl]-3-hydroxypyrrolidin-3-yl}-2-methylpropanoic Acid
• CAS No: 1153949-88-2
• MF: C₁₆H₂₁NO₅
• MW: 307.341645002365
• CID: 6594236
• PubChem ID: 68731899
• Update Time: 2025-05-20

2-{1-[(benzyloxy)carbonyl]-3-hydroxypyrrolidin-3-yl}-2-methylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-hydroxy-1-phenylmethoxycarbonylpyrrolidin-3-yl)-2-methylpropanoic acid
• 1153949-88-2
• EN300-6747549
• KVCXYSXBZUHWKN-UHFFFAOYSA-N
• SCHEMBL3656574
• 2-{1-[(benzyloxy)carbonyl]-3-hydroxypyrrolidin-3-yl}-2-methylpropanoic Acid

• Inchi： 1S/C16H21NO5/c1-15(2,13(18)19)16(21)8-9-17(11-16)14(20)22-10-12-6-4-3-5-7-12/h3-7,21H,8-11H2,1-2H3,(H,18,19)
• InChI Key： KVCXYSXBZUHWKN-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OCC2C=CC=CC=2)CC1)C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 307.14197277g/mol
• Monoisotopic Mass: 307.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 87.1Ų

Additional information on 2-{1-[(benzyloxy)carbonyl]-3-hydroxypyrrolidin-3-yl}-2-methylpropanoic Acid

2-{1-[(benzyloxy)carbonyl]-3-hydroxypyrrolidin-3-yl}-2-methylpropanoic Acid: A Comprehensive Overview

The compound with CAS No. 1153949-88-2, known as 2-{1-[(benzyloxy)carbonyl]-3-hydroxypyrrolidin-3-yl}-2-methylpropanoic acid, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug development and material science.

The molecular structure of this compound is characterized by a pyrrolidine ring, which is a five-membered cyclic amine, substituted with a hydroxyl group at the 3-position and a (benzyloxy)carbonyl group at the 1-position. The presence of these functional groups imparts versatile chemical properties, making it a valuable substrate for further modifications in synthetic chemistry.

Recent studies have highlighted the importance of such compounds in the development of bioactive molecules. For instance, researchers have explored the role of this compound in modulating enzyme activity, particularly in the context of protease inhibitors. The hydroxyl group on the pyrrolidine ring can act as a hydrogen bond donor, which is crucial for interactions with biological targets.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitutions and cyclizations. The use of benzyloxy groups as protecting agents during synthesis has been well-documented, ensuring stability during intermediate steps. The methylpropanoic acid moiety further enhances the compound's solubility and bioavailability, making it an attractive candidate for drug delivery systems.

From an environmental perspective, understanding the degradation pathways of such compounds is essential for assessing their ecological impact. Studies have shown that under certain conditions, this compound undergoes hydrolysis to release benign byproducts, aligning with green chemistry principles.

Moreover, computational chemistry tools have been employed to predict the electronic properties and reactivity of this compound. These studies reveal that the conjugated system formed by the pyrrolidine ring and benzyloxy group significantly influences its electronic distribution, which is critical for its interactions in biological systems.

In conclusion, CAS No. 1153949-88-2 represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial applications.